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Compound of Interest

Compound Name: PSB 0777 ammonium

Cat. No.: B11927286 Get Quote

PSB-0777 Ammonium Salt Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability, handling, and use of PSB-0777

ammonium salt.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid PSB-0777 ammonium salt?

There are conflicting recommendations from various suppliers regarding the optimal storage

temperature for solid PSB-0777 ammonium salt. To ensure the long-term stability and integrity

of the compound, we recommend a conservative approach. Store the solid compound at -20°C,

sealed tightly, and protected from moisture and light. While some suppliers state that room

temperature storage is acceptable, storing at lower temperatures minimizes the risk of potential

degradation over time.[1][2] Short periods at room temperature, such as during shipping, are

unlikely to significantly affect the product's quality.

Q2: How should I store solutions of PSB-0777 ammonium salt?

Stock solutions of PSB-0777 ammonium salt should be prepared and used on the same day if

possible. For short-term storage (up to one month), it is recommended to store aliquots in
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tightly sealed vials at -20°C. For longer-term storage (up to six months), store aliquots at -80°C.

[2] Avoid repeated freeze-thaw cycles.

Q3: What solvents can I use to dissolve PSB-0777 ammonium salt?

PSB-0777 ammonium salt is soluble in water and DMSO up to 100 mM.[1][3]

Q4: Is PSB-0777 ammonium salt stable in aqueous solutions?

While PSB-0777 is soluble in water, the long-term stability of adenosine analogs in aqueous

solutions can be a concern. It is best practice to prepare aqueous solutions fresh for each

experiment. If storage is necessary, follow the recommendations in Q2.

Q5: What are the potential degradation pathways for PSB-0777?

Specific degradation studies for PSB-0777 are not readily available. However, as an adenosine

analog, it may be susceptible to enzymatic deamination.[4][5] As an ammonium salt, it can be

hygroscopic and may be sensitive to high temperatures, which can lead to decomposition.[6][7]
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Issue Possible Cause Troubleshooting Steps

Inconsistent experimental

results

Compound degradation due to

improper storage.

- Review your storage

conditions. Ensure the solid

compound is stored at -20°C

and solutions are aliquoted

and stored at -20°C or -80°C. -

Prepare fresh stock solutions

for critical experiments. -

Consider purchasing a new

batch of the compound if

degradation is suspected.

Inaccurate solution

concentration.

- Recalculate the required

mass of the compound,

considering the molecular

weight of the ammonium salt

(500.55 g/mol ).[1][8] - Ensure

complete dissolution of the

compound in the solvent.

Compound will not dissolve
Incorrect solvent or

concentration.

- Confirm the solubility of PSB-

0777 ammonium salt in your

chosen solvent (water or

DMSO up to 100 mM).[1][3] -

Gently warm the solution or

use sonication to aid

dissolution.

Compound has precipitated

out of solution.

- If the solution was stored,

allow it to come to room

temperature and vortex to

redissolve. - Avoid storing

solutions at concentrations

close to the solubility limit.

Data Presentation
Table 1: Supplier Recommendations for Solid PSB-0777 Ammonium Salt Storage
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Supplier Recommended Storage Temperature

R&D Systems / Tocris Bioscience Room Temperature[1][3]

Immunomart -20°C

MedChemExpress 4°C, sealed storage, away from moisture[2]

Table 2: Solubility of PSB-0777 Ammonium Salt

Solvent Maximum Concentration

Water 100 mM[1][3]

DMSO 100 mM[1][3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Allow the vial of solid PSB-0777 ammonium salt to equilibrate to room temperature for at

least 60 minutes before opening. This prevents condensation of moisture onto the

compound.

Weigh the required amount of PSB-0777 ammonium salt. (e.g., for 1 mL of a 10 mM solution,

weigh 5.0055 mg).

Add the appropriate volume of DMSO to the solid compound.

Vortex the solution until the compound is completely dissolved. Gentle warming or sonication

can be used to assist dissolution if necessary.

Use the solution immediately or aliquot into tightly sealed vials for storage. Store at -20°C for

up to one month or -80°C for up to six months.
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Experimental Workflow for PSB-0777 Ammonium Salt

Compound Storage Solution Preparation
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Caption: Recommended workflow for handling and storage of PSB-0777 ammonium salt.
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PSB-0777 Signaling and Potential Degradation
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Caption: PSB-0777 signaling pathway and potential degradation routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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